Cas no 2229486-36-4 (tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate
• CAS No: 2229486-36-4
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 6547740
• PubChem ID: 165622650
• Update Time: 2025-06-12

tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate
• EN300-1886334
• tert-butyl N-{5-[(hydroxyamino)methyl]-2,3-dimethoxyphenyl}carbamate
• 2229486-36-4

• Inchi： 1S/C14H22N2O5/c1-14(2,3)21-13(17)16-10-6-9(8-15-18)7-11(19-4)12(10)20-5/h6-7,15,18H,8H2,1-5H3,(H,16,17)
• InChI Key： FAGDWJZILJZUHY-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C=C(CNO)C=1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89Ų

Additional information on tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229486-36-4 and Product Name: *tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate*

The compound with the CAS number 2229486-36-4 and the product name tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as hydroxymethyl and dimethoxyphenyl moieties suggests a high degree of chemical complexity, which may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The specific structure of tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate, featuring a tert-butyl group and a hydroxyamino-substituted dimethoxyphenyl ring, positions it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. The hydroxymethyl group, in particular, is a versatile moiety that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. This feature is particularly important in the design of small-molecule drugs, where precise interactions with target proteins are crucial for efficacy.

Recent studies have highlighted the importance of dimethoxyphenyl derivatives in pharmaceutical research. These compounds often exhibit favorable pharmacokinetic properties and can be tailored to interact with specific biological receptors. The dimethoxyphenyl ring in tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate may contribute to its ability to interact with enzymes and receptors involved in metabolic pathways, making it a valuable candidate for further exploration.

The tert-butyl group is another critical feature of this compound, providing steric hindrance that can influence binding affinity and selectivity. In drug design, such groups are often strategically incorporated to optimize interactions with biological targets while minimizing off-target effects. The combination of these structural elements makes tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate a particularly interesting molecule for medicinal chemists.

In the context of current research trends, there is an increasing focus on developing treatments for chronic diseases such as cancer, inflammation, and neurodegenerative disorders. Compounds like tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate hold promise for addressing these challenges due to their complex structures and diverse functional groups. By leveraging advanced synthetic methodologies and computational techniques, researchers can further optimize the pharmacological properties of this compound.

The synthesis of carbamate derivatives remains an active area of research due to their broad range of applications. Novel synthetic routes have been developed to improve yield and purity, enabling more efficient production of these compounds. The synthesis of tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate, for instance, requires careful optimization to ensure the correct regioselectivity and stereochemistry.

Efforts are also underway to explore the biological activity of this compound through preclinical studies. These studies aim to evaluate its efficacy and safety profile in vitro and in vivo. Preliminary results suggest that tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate may exhibit significant therapeutic potential, particularly in conditions where modulating metabolic pathways is beneficial.

The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process for novel drug candidates like this one. By combining experimental data with predictive models, researchers can rapidly identify promising compounds for further development. This approach has been instrumental in advancing the field of medicinal chemistry and bringing new treatments to patients more quickly.

In conclusion, the compound with CAS number 2229486-36-4 and product name tert-butyl N-{5-(hydroxyamino)methyl-2,3-dimethoxyphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for contributing to the development of novel treatments for human diseases.